![molecular formula C13H21N3O2S B7589998 3-Ethyl-1-(3-propan-2-yl-1,2,4-thiadiazol-5-yl)piperidine-3-carboxylic acid](/img/structure/B7589998.png)
3-Ethyl-1-(3-propan-2-yl-1,2,4-thiadiazol-5-yl)piperidine-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Ethyl-1-(3-propan-2-yl-1,2,4-thiadiazol-5-yl)piperidine-3-carboxylic acid, also known as ETTAPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. ETTAPA is a piperidine derivative and belongs to the class of thiadiazole-containing compounds.
Mechanism of Action
The exact mechanism of action of 3-Ethyl-1-(3-propan-2-yl-1,2,4-thiadiazol-5-yl)piperidine-3-carboxylic acid is not fully understood. However, it has been suggested that this compound may act as a positive allosteric modulator of the GABA-A receptor, which is the main inhibitory neurotransmitter in the brain. By enhancing the activity of the GABA-A receptor, this compound may increase the inhibitory tone in the brain and reduce the likelihood of seizures and anxiety.
Biochemical and Physiological Effects:
This compound has been shown to exhibit potent anticonvulsant, anxiolytic, and antidepressant effects in animal models. Additionally, this compound has been shown to enhance the activity of the GABA-A receptor, which is the main inhibitory neurotransmitter in the brain. By increasing the inhibitory tone in the brain, this compound may reduce the likelihood of seizures and anxiety.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-Ethyl-1-(3-propan-2-yl-1,2,4-thiadiazol-5-yl)piperidine-3-carboxylic acid is its potent anticonvulsant, anxiolytic, and antidepressant effects in animal models. Additionally, this compound is relatively easy to synthesize and can be obtained in high yields. However, one of the main limitations of this compound is its poor solubility in water, which can make it difficult to administer in animal models.
Future Directions
There are several future directions for the study of 3-Ethyl-1-(3-propan-2-yl-1,2,4-thiadiazol-5-yl)piperidine-3-carboxylic acid. One potential direction is to investigate the potential of this compound as a treatment for epilepsy in humans. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on the GABA-A receptor. Finally, future studies could investigate the potential of this compound as a treatment for anxiety and depression in humans.
Conclusion:
In conclusion, this compound is a piperidine derivative that has gained significant attention in scientific research due to its potential applications in various fields. This compound exhibits potent anticonvulsant, anxiolytic, and antidepressant effects in animal models and has been shown to enhance the activity of the GABA-A receptor. However, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in humans.
Synthesis Methods
The synthesis of 3-Ethyl-1-(3-propan-2-yl-1,2,4-thiadiazol-5-yl)piperidine-3-carboxylic acid involves the reaction of 3-propan-2-yl-1,2,4-thiadiazole-5-carboxylic acid with ethyl 3-bromopropionate in the presence of sodium hydride. The reaction yields this compound as a white solid with a melting point of 150-152°C.
Scientific Research Applications
3-Ethyl-1-(3-propan-2-yl-1,2,4-thiadiazol-5-yl)piperidine-3-carboxylic acid has been extensively studied for its potential applications in various fields, including medicinal chemistry, neuropharmacology, and neuroscience. This compound has been shown to exhibit potent anticonvulsant activity in animal models, making it a potential candidate for the treatment of epilepsy. Additionally, this compound has been shown to have anxiolytic and antidepressant effects, making it a potential candidate for the treatment of anxiety and depression.
properties
IUPAC Name |
3-ethyl-1-(3-propan-2-yl-1,2,4-thiadiazol-5-yl)piperidine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21N3O2S/c1-4-13(11(17)18)6-5-7-16(8-13)12-14-10(9(2)3)15-19-12/h9H,4-8H2,1-3H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WFLKZIYLNDXBNV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1(CCCN(C1)C2=NC(=NS2)C(C)C)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.